3-(3,4-Difluorophenyl)pyrrolidin-3-ol
Cat. No. B8607313
M. Wt: 199.20 g/mol
InChI Key: XIOOWKGFGBAJQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
OC1(c2ccc(F)c(F)c2)CCN(Cc2ccccc2)C1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[N:8]1[CH2:9][C:10]([OH:13])([c:14]2[cH:15][c:16]([F:21])[c:17]([F:20])[cH:18][cH:19]2)[CH2:11][CH2:12]1.[CH3:23][CH2:24][OH:25].[NH4+:22]>>[NH:8]1[CH2:9][C:10]([OH:13])([c:14]2[cH:15][c:16]([F:21])[c:17]([F:20])[cH:18][cH:19]2)[CH2:11][CH2:12]1
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Inputs
Step One
Outcomes
Product
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Name
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Type
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product
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Smiles
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OC1(c2ccc(F)c(F)c2)CCNC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
